![molecular formula C13H14ClNO2 B2641855 2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid CAS No. 2287260-14-2](/img/structure/B2641855.png)
2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, also known as JNJ-42153605, is a novel compound that belongs to the class of N-methyl-D-aspartate (NMDA) receptor antagonists. It was first synthesized by Janssen Pharmaceutica in 2010 and has since gained attention in the scientific community due to its potential as a therapeutic agent for various neurological disorders.
Mechanism of Action
2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid acts as a non-competitive NMDA receptor antagonist, which means it binds to a different site on the receptor than the neurotransmitter glutamate. This results in the inhibition of glutamate binding and subsequent activation of the receptor, which is thought to play a role in the pathophysiology of various neurological disorders.
Biochemical and Physiological Effects:
2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to modulate the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal growth and survival.
Advantages and Limitations for Lab Experiments
2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has several advantages as a research tool, including its high selectivity for the NMDA receptor and its ability to cross the blood-brain barrier. However, its relatively short half-life and poor solubility in water can pose challenges in experimental design.
Future Directions
There are several future directions for research on 2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid. One area of interest is its potential as a therapeutic agent for other neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of more potent and selective NMDA receptor antagonists based on the structure of 2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid. Additionally, the elucidation of the precise mechanisms underlying its antidepressant and anxiolytic effects could lead to the development of more effective treatments for these disorders.
In conclusion, 2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is a novel compound with potential as a therapeutic agent for various neurological disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are several future directions for research on this compound, which could lead to the development of more effective treatments for neurological disorders.
Synthesis Methods
The synthesis of 2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid involves a multistep process starting from commercially available starting materials. The first step involves the preparation of a bicyclo[1.1.1]pentane derivative, followed by amination to obtain the desired compound. The final step involves the introduction of a carboxylic acid group to form 2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid.
Scientific Research Applications
2-Amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been extensively studied for its potential as a therapeutic agent for various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have antidepressant and anxiolytic effects in animal models and has also been found to improve cognitive function in patients with schizophrenia.
properties
IUPAC Name |
2-amino-2-[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClNO2/c14-9-3-1-2-8(4-9)12-5-13(6-12,7-12)10(15)11(16)17/h1-4,10H,5-7,15H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRTZKRCUKFMHOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C(C(=O)O)N)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.